![molecular formula C14H12F3N3 B2844255 N'-methyl-N-[3-(trifluoromethyl)phenyl]-4-pyridinecarboximidamide CAS No. 338760-43-3](/img/structure/B2844255.png)
N'-methyl-N-[3-(trifluoromethyl)phenyl]-4-pyridinecarboximidamide
Overview
Description
N-methyl-N-[3-(trifluoromethyl)phenyl]-4-pyridinecarboximidamide, commonly known as 'TFMPI', is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. TFMPI is a potent and selective inhibitor of a specific protein kinase, making it a valuable tool in various biochemical and physiological studies.
Scientific Research Applications
Antifungal Applications
This compound has been synthesized and tested for its antifungal activities . Some of the synthesized N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides exhibited moderate antifungal activities . In particular, compounds 6a, 6b, and 6c displayed more than 50% inhibition activities against G. zeae at 100 µg/mL, which was better than that of the commercial fungicides .
Agrochemical Applications
Trifluoromethylpyridine (TFMP) derivatives, including this compound, have been used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
Several TFMP derivatives are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Organic Synthesis
The compound is used as a key structural motif in active agrochemical and pharmaceutical ingredients . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Inhibition of Carboxylesterase
An inhibitor of carboxylesterase, bis-(p-nitrophenyl)phosphoric acid, completely inhibited the formation of FLU-1 from flutamide in human liver microsomes .
Catalyst in Organic Reactions
Among (thio)urea-based catalysts, N, N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea developed by Schreiner’s group (abbreviated here as Schreiner’s thiourea) has played a very important role in the development of H-bond organocatalysts .
Mechanism of Action
Target of Action
For instance, a compound with a trifluoromethyl group has been reported to interact with the Tyrosine-protein kinase Lck .
Mode of Action
The trifluoromethyl group in similar compounds has been reported to play a significant role in pharmaceuticals, agrochemicals, and materials . It is plausible that the trifluoromethyl group in this compound could also contribute to its interaction with its targets.
Biochemical Pathways
For example, a compound with a trifluoromethyl group has been reported to affect the meningeal blood vessels and dura, which are pain-sensitive and innervated by peripheral sensory trigeminal nerves .
Result of Action
The trifluoromethyl group in similar compounds has been reported to play a significant role in pharmaceuticals, agrochemicals, and materials , suggesting that this compound could also have significant molecular and cellular effects.
properties
IUPAC Name |
N'-methyl-N-[3-(trifluoromethyl)phenyl]pyridine-4-carboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3N3/c1-18-13(10-5-7-19-8-6-10)20-12-4-2-3-11(9-12)14(15,16)17/h2-9H,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEHJULUHHQHZSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(C1=CC=NC=C1)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-methyl-N-[3-(trifluoromethyl)phenyl]-4-pyridinecarboximidamide | |
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